2-Ethyl-5-methyl-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2,6-thiadiazine 1,1-dioxide

• IUPAC Name: 2-ethyl-5-methyl-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2,6-thiadiazine 1,1-dioxide
• InChI: InChI=1S/C14H14N4O3S/c1-3-18-9-12(10(2)17-22(18,19)20)14-15-13(16-21-14)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
• InChI Key: ZTILAWPFZRLQNO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=NS1(=O)=O)C)C2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol

Description

2-Ethyl-5-methyl-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2,6-thiadiazine 1,1-dioxide is a heterocyclic compound that belongs to the class of thiadiazine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-Ethyl-5-methyl-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2,6-thiadiazine 1,1-dioxide is not fully understood. However, it has been suggested that the compound exerts its biological activity by interacting with specific molecular targets in the body, such as enzymes and receptors.
Biochemical and Physiological Effects:
2-Ethyl-5-methyl-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2,6-thiadiazine 1,1-dioxide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, as well as to exhibit cytotoxic activity against cancer cells. Additionally, it has been shown to possess anti-inflammatory activity, which may make it useful for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Ethyl-5-methyl-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2,6-thiadiazine 1,1-dioxide in lab experiments is its wide range of biological activities, which makes it a versatile compound for studying various biological processes. Additionally, its fluorescent properties make it useful for imaging studies. However, one of the limitations of using this compound is its relatively complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 2-Ethyl-5-methyl-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2,6-thiadiazine 1,1-dioxide. One potential direction is the development of new synthetic methods that are more efficient and practical for obtaining the compound in large quantities. Additionally, further studies are needed to elucidate the mechanism of action of the compound and to identify its molecular targets in the body. Furthermore, the potential applications of the compound in the treatment of various diseases, such as cancer and inflammatory diseases, should be further explored. Finally, the development of new derivatives of 2-Ethyl-5-methyl-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2,6-thiadiazine 1,1-dioxide may lead to the discovery of compounds with improved biological activity and pharmacological properties.

Synthesis Methods

The synthesis of 2-Ethyl-5-methyl-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2,6-thiadiazine 1,1-dioxide involves the reaction of 3-phenyl-1,2,4-oxadiazole-5-thiol with ethyl acetoacetate and methyl iodide in the presence of a base. The resulting product is then oxidized to obtain the desired compound.

Scientific Research Applications

2-Ethyl-5-methyl-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2,6-thiadiazine 1,1-dioxide has been studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including antibacterial, antifungal, antitumor, and anti-inflammatory properties. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.